molecular formula C8H10FNS B8397420 2-Isopropylthio-3-fluoropyridine

2-Isopropylthio-3-fluoropyridine

Cat. No. B8397420
M. Wt: 171.24 g/mol
InChI Key: ZHWRQIREMHJSOM-UHFFFAOYSA-N
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Description

2-Isopropylthio-3-fluoropyridine is a useful research compound. Its molecular formula is C8H10FNS and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C8H10FNS

Molecular Weight

171.24 g/mol

IUPAC Name

3-fluoro-2-propan-2-ylsulfanylpyridine

InChI

InChI=1S/C8H10FNS/c1-6(2)11-8-7(9)4-3-5-10-8/h3-6H,1-2H3

InChI Key

ZHWRQIREMHJSOM-UHFFFAOYSA-N

Canonical SMILES

CC(C)SC1=C(C=CC=N1)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

220.93 g of isopropyl mercaptan are added dropwise at a temperature of from 0° to -5° C. to a mixture of 388.6 g of potassium carbonate and 301 g of 2,3-difluoropyridine in 4300 ml of dimethylformamide. After stirring for 20 minutes, the temperature of the reaction mixture is allowed to rise slowly to room temperature and is stirred for a further 30 minutes. The reaction mixture is then added to an ice-water/ethyl acetate mixture, the phases are washed four times with ethyl acetate and ice-water and then dried over sodium sulfate. After filtering and concentrating by evaporation, the resulting crude product (510 g) is purified by column chromatography (ethyl acetated hexane 1:9) to give 327.3 g of 3-fluoro-2-isopropylthiopyridine in the form of an oil.
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Synthesis routes and methods II

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181.2 g of isopropylmercaptan are added dropwise at a temperature of 0° to +2° C. in the course of 25 minutes to a suspension of 324 g of anhydrous potassium carbonate and 335.6 g of 2,3-difluoropyridine in 4500 ml of dimethylformamide. After the reaction mixture has been stirred for 18 hours at room temperature, it is poured into a mixture of 8000 ml of ice-water and 4000 ml of ethyl acetate. The organic phase is subsequently separated off and washed with ice-water and then with ethyl acetate. The combined organic phases are dried with sodium sulfate and subsequently concentrated. Purification by column chromatography over silica gel with ethyl acetate/n-hexane (1:9) gives 362.9 g of 2-isopropylthio-3-fluoropyridine in the form of an oil.
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